Cas no 327081-37-8 (4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid)

• Product Name: 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid
• CAS No: 327081-37-8
• MF: C₁₁H₈BrNO₄S₂
• MW: 362.219519615173
• MDL: MFCD02707153
• CID: 3044707
• PubChem ID: 2321417
• Update Time: 2025-10-30

4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid
• 4-(2-bromothiophene-5-sulfonamido) benzoic acid
• SR-01000029027
• AKOS000114979
• BS-32279
• 4-(5-bromothiophene-2-sulfonamido)benzoic acid
• G46080
• SR-01000029027-1
• MFCD02707153
• J-018851
• 4-[(5-bromothiophen-2-yl)sulfonylamino]benzoic Acid
• CNA08137
• EN300-00456
• Z45512378
• 327081-37-8

• MDL： MFCD02707153
• Inchi： 1S/C11H8BrNO4S2/c12-9-5-6-10(18-9)19(16,17)13-8-3-1-7(2-4-8)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： SBIPZVAOGNIHPK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 360.90781g/mol
• Monoisotopic Mass: 360.90781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 120Ų

Additional information on 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid

Introduction to 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic Acid (CAS No. 327081-37-8)

4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid (CAS No. 327081-37-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromo-substituted thiophene moiety and a benzoic acid group endows this molecule with a range of chemical and biological properties that make it an attractive candidate for various research endeavors.

The 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid is a white to off-white crystalline solid with a molecular formula of C₁₁H₈BrNO₄S and a molecular weight of 340.14 g/mol. Its solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biochemical assays and drug formulation studies.

In recent years, the compound has been extensively studied for its potential as a lead molecule in the development of new drugs. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid can effectively inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling and regulation. This inhibition has been linked to potential therapeutic benefits in conditions such as cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid to selectively inhibit the activity of Aurora B kinase, an enzyme that is overexpressed in many types of cancer cells. The selective inhibition of Aurora B kinase can lead to cell cycle arrest and apoptosis, making this compound a promising candidate for anticancer drug development. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential use in treating central nervous system (CNS) disorders.

Beyond its enzymatic inhibition properties, 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid involves several steps, including the preparation of the thiophene sulfonyl chloride intermediate and subsequent coupling with an amino benzoic acid derivative. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The future prospects for 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to enhance its availability for both research and commercial purposes.

In conclusion, 4-(5-Bromo-thiophene-2-sulfonylamino)-benzoic acid (CAS No. 327081-37-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development into novel therapeutic agents.